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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of

polymer composites incorporating Antioxidant 1098. This document details the physical and

chemical properties of Antioxidant 1098, its mechanism of action, formulation guidelines, and

detailed experimental protocols for performance evaluation.

Introduction to Antioxidant 1098
Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide], is a high-performance, sterically hindered phenolic antioxidant.

[1] It is particularly effective in stabilizing a wide range of organic polymers against thermo-

oxidative degradation.[2] Its high molecular weight and polar amide groups contribute to its low

volatility, excellent compatibility with polar polymers like polyamides, and high resistance to

extraction.[1][3]

Key Attributes of Antioxidant 1098:

Non-discoloring: Maintains the original color of the polymer substrate.[4]

Low Volatility: Ensures retention during high-temperature processing.[5][6]

Excellent Extraction Resistance: Provides long-term protection in contact with solvents and

fuels.[1]
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High Thermal Stability: With a decomposition temperature above 280°C, it withstands typical

polymer processing conditions.

Superior Compatibility: Shows excellent compatibility with polyamides (PA6, PA66, PA12),

polyesters, polyurethanes, and other engineering plastics.[5][6]

Chemical and Physical Properties
Property Value

Chemical Name
N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide]

CAS Number 23128-74-7

Molecular Formula C₄₀H₆₄N₂O₄

Molecular Weight 636.96 g/mol [7]

Appearance White to off-white powder or granules

Melting Point 156-162 °C

Mechanism of Action
Antioxidant 1098 functions as a primary, chain-breaking antioxidant. During polymer

processing and end-use, exposure to heat, oxygen, and shear stress generates highly reactive

free radicals. These radicals initiate a chain reaction that leads to polymer chain scission,

cross-linking, and ultimately, the degradation of material properties. Antioxidant 1098
interrupts this cycle by donating a hydrogen atom from its hindered phenolic groups to the free

radicals, thereby neutralizing them and preventing further degradation.[1]
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Caption: Mechanism of polymer degradation and intervention by Antioxidant 1098.

Formulation Guidelines and Performance Data
Antioxidant 1098 is typically incorporated into polymer matrices at concentrations ranging

from 0.05% to 1.0% by weight, depending on the polymer type, processing conditions, and the

desired level of long-term stability.[8]

Performance in Polyamide (PA) Composites
Antioxidant 1098 is highly effective in polyamides, significantly improving their long-term

thermal stability and resistance to discoloration.

Table 1: Thermal Aging of Polyamide 6 (PA6) with Antioxidant 1098
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Property Test Conditions Unstabilized PA6
PA6 + 0.5%
Antioxidant 1098

Tensile Strength

Retention
2000 hours @ 150°C 44%

Significantly Improved

(Specific data not

available)

Tensile Strength

(MPa)
Initial 75 75

After 2000 hours @

150°C
33 42

Table 2: Performance in Polyamide 66 (PA66) Automotive Components

Property Test Conditions
PA66 + 0.5%
Conventional
Antioxidant

PA66 + 0.5%
Antioxidant 1098

Tensile Elongation

Retention

Under-the-hood,

>150°C
Baseline 30% Increase[9]

Yellowing
Under-the-hood,

>150°C
Baseline 40% Reduction[9]

Surface Cracking

1500 hours

accelerated

weathering

Baseline 60% Reduction

Extraction Resistance
The high molecular weight and polar nature of Antioxidant 1098 make it highly resistant to

extraction by solvents and fuels.

Table 3: Extraction Resistance in Polyamide 12 (PA12)
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Antioxidant Test Conditions % Extracted

Antioxidant 1098
Soaked in diesel fuel for 72

hours
12%[1]

Irganox 1076
Soaked in diesel fuel for 72

hours
35%[1]

Experimental Protocols
This section provides detailed protocols for the formulation and testing of polymer composites

containing Antioxidant 1098.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://store.astm.org/d3418-99.html
https://store.astm.org/d3418-99.html
https://www.benchchem.com/product/b179406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Material Preparation
(Drying of Polymer and Antioxidant)

Melt Compounding
(Twin-Screw Extrusion)

Pelletizing

Injection Molding of Test Specimens

Characterization and Performance Testing

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC) Oxidative Induction Time (OIT) Mechanical Property Testing

End

Click to download full resolution via product page

Caption: Experimental workflow for formulating and testing polymer composites.
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Protocol for Melt Compounding of Polyamide 66 (PA66)
with Antioxidant 1098
Objective: To prepare a homogeneous blend of PA66 and Antioxidant 1098 for subsequent

performance testing.

Materials and Equipment:

Polyamide 66 (PA66) pellets

Antioxidant 1098 powder

Co-rotating twin-screw extruder

Gravimetric feeders

Water bath for strand cooling

Pelletizer

Vacuum oven

Procedure:

Drying: Dry the PA66 pellets in a vacuum oven at 80-100°C for at least 4 hours to reduce

moisture content to below 0.2%. Dry the Antioxidant 1098 powder at 60°C for 2 hours.

Feeder Calibration: Calibrate the gravimetric feeders for both the PA66 and Antioxidant
1098 to ensure accurate dosing.

Extruder Setup: Set the temperature profile of the twin-screw extruder. A typical profile for

PA66 is:

Feed zone: 240-260°C

Compression zone: 260-280°C

Metering zone: 280-290°C
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Die: 285°C

Compounding:

Set the screw speed to 300-500 RPM.[10]

Feed the PA66 pellets through the main hopper.

Feed the Antioxidant 1098 powder through a side feeder into the molten polymer to

ensure good dispersion.

Strand Cooling and Pelletizing:

Extrude the molten polymer blend as a strand into a water bath for cooling.

Feed the cooled strand into a pelletizer to produce composite pellets.

Drying of Pellets: Dry the resulting pellets in a vacuum oven at 80-100°C for 4 hours before

injection molding.

Protocol for Thermal Stability Analysis
Objective: To determine the thermal stability and decomposition temperature of the polymer

composite. This protocol is based on ASTM D3850.[6]

Equipment: Thermogravimetric Analyzer (TGA)

Procedure:

Place a 5-10 mg sample of the polymer composite into a TGA sample pan.

Heat the sample from ambient temperature to 600°C at a heating rate of 10°C/min under a

nitrogen atmosphere.

Record the weight loss as a function of temperature.

The onset of decomposition is determined as the temperature at which significant weight

loss begins.
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Objective: To determine the melting temperature (Tm) and glass transition temperature (Tg) of

the polymer composite. This protocol is based on ASTM D3418.[1][5][7][9][11]

Equipment: Differential Scanning Calorimeter (DSC)

Procedure:

Place a 5-10 mg sample of the polymer composite into a DSC sample pan.

Heat the sample from ambient temperature to a temperature above its melting point (e.g.,

300°C for PA66) at a heating rate of 10°C/min under a nitrogen atmosphere.

Cool the sample back to ambient temperature at a controlled rate (e.g., 10°C/min).

Reheat the sample to above its melting point at 10°C/min.

The melting temperature (Tm) is determined from the peak of the endothermic melting

transition in the second heating scan. The glass transition temperature (Tg) is observed as a

step change in the baseline.

Objective: To assess the resistance of the polymer composite to oxidation at an elevated

temperature. This protocol is based on ASTM D3895.[2][3][4][8][12]

Equipment: Differential Scanning Calorimeter (DSC)

Procedure:

Place a small, thin sample (5-10 mg) of the polymer composite into an open DSC pan.

Heat the sample to a constant isothermal temperature (e.g., 200°C for polyolefins, may need

adjustment for polyamides) under a nitrogen atmosphere at a heating rate of 20°C/min.

Once the isothermal temperature is reached and stabilized, switch the purge gas from

nitrogen to oxygen.

The OIT is the time from the introduction of oxygen until the onset of the exothermic

oxidation peak.
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Logical Relationships in Polymer Stabilization
The effectiveness of Antioxidant 1098 is dependent on several interconnected factors, from its

intrinsic chemical properties to the processing conditions and the end-use environment of the

polymer composite.

Factors Influencing Stabilization Efficacy

Antioxidant Properties
- Chemical Structure
- Molecular Weight

- Volatility

Formulation
- Concentration

- Synergy with other additives

Overall Performance of Polymer Composite
- Long-Term Stability
- Mechanical Integrity

- Color Retention

Processing Conditions
- Temperature
- Shear Rate

- Residence Time

Polymer Matrix
- Type (e.g., PA6, PA66)

- Polarity
- Morphology

End-Use Environment
- Temperature
- UV Exposure

- Chemical Contact
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Caption: Interrelated factors affecting the performance of Antioxidant 1098.
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Conclusion
Antioxidant 1098 is a highly effective stabilizer for a variety of polymer systems, particularly

polyamides. Its unique combination of high thermal stability, low volatility, and excellent

compatibility makes it a robust solution for demanding applications. By following the detailed

formulation and testing protocols outlined in these application notes, researchers and

developers can effectively incorporate Antioxidant 1098 to enhance the long-term

performance and durability of their polymer composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Polymer
Composites Formulated with Antioxidant 1098]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b179406#formulation-of-polymer-composites-with-
antioxidant-1098]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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